molecular formula C10H7BrClN B15268903 5-Bromo-8-chloro-7-methylisoquinoline

5-Bromo-8-chloro-7-methylisoquinoline

Cat. No.: B15268903
M. Wt: 256.52 g/mol
InChI Key: RXOWRCDJMYCFAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Bromo-8-chloro-7-methylisoquinoline ( 2059933-69-4) is a high-purity, multifunctional heterocyclic building block offered for advanced chemical biology and medicinal chemistry research. With the molecular formula C10H7BrClN and a molecular weight of 256.53, this compound is designed for the synthesis and exploration of novel bioactive molecules. This compound is of significant research value as a key synthetic intermediate in the development of isoquinoline-based pharmacophores. Isoquinoline alkaloids and their synthetic derivatives are a prominent area of investigation due to their wide range of biological activities . Specifically, structural analogs of this core scaffold have demonstrated notable antibacterial activity against a spectrum of pathogens, including Gram-positive and Gram-negative bacteria, by targeting cellular components such as nucleic acids, FtsZ protein, and bacterial cell walls and membranes . Furthermore, halogenated isoquinoline derivatives serve as critical precursors in the search for new anticancer agents . Research on related brominated and chlorinated isoquinolinequinones has shown promising in vitro cytotoxic activity against various human cancer cell lines, indicating the potential of such structures in oncology drug discovery . The presence of both bromo and chloro substituents on the isoquinoline core allows for precise, regioselective further functionalization via metal-catalyzed cross-coupling reactions and other synthetic transformations, making it a versatile starting material . This product is intended for research purposes as a chemical reference standard and synthetic intermediate. It is strictly for laboratory use and is not classified as a drug or consumer product. For Research Use Only. Not for human or diagnostic use.

Properties

Molecular Formula

C10H7BrClN

Molecular Weight

256.52 g/mol

IUPAC Name

5-bromo-8-chloro-7-methylisoquinoline

InChI

InChI=1S/C10H7BrClN/c1-6-4-9(11)7-2-3-13-5-8(7)10(6)12/h2-5H,1H3

InChI Key

RXOWRCDJMYCFAT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C2C=CN=CC2=C1Cl)Br

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-8-chloro-7-methylisoquinoline typically involves the bromination and chlorination of 7-methylisoquinoline. One common method includes the following steps:

    Bromination: 7-Methylisoquinoline is treated with bromine in the presence of a suitable solvent such as nitrobenzene. The reaction is carried out at elevated temperatures to ensure complete bromination at the 5-position.

    Chlorination: The brominated product is then subjected to chlorination using chlorine gas or a chlorinating agent like thionyl chloride. This step introduces the chlorine atom at the 8-position.

Industrial Production Methods

Industrial production of 5-Bromo-8-chloro-7-methylisoquinoline follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reagents and optimized reaction conditions to achieve high yields and purity. The reactions are typically carried out in large reactors with precise control over temperature, pressure, and reaction time.

Chemical Reactions Analysis

Substitution Reactions

The bromine and chlorine atoms at positions 5 and 8 undergo nucleophilic and electrophilic substitutions under controlled conditions.

Nucleophilic Aromatic Substitution

  • Reagents/Conditions : Sodium amide (NaNH₂), potassium tert-butoxide (KOtBu), polar aprotic solvents (DMSO, THF).

  • Products : Substituted derivatives with amines, thiols, or alkoxy groups.

  • Example :

    5-Bromo-8-chloro-7-methylisoquinoline+R-NH2NaNH2,DMSO5-R-8-chloro-7-methylisoquinoline+HBr\text{5-Bromo-8-chloro-7-methylisoquinoline} + \text{R-NH}_2 \xrightarrow{\text{NaNH}_2, \text{DMSO}} \text{5-R-8-chloro-7-methylisoquinoline} + \text{HBr}

Electrophilic Halogen Exchange

  • Chlorine at position 8 can be replaced by fluorine using Selectfluor® or N-fluorobenzenesulfonimide (NFSI) .

Reaction Type Reagents Conditions Product Yield Reference
Bromine substitutionNaNH₂, NH₃ (liq.)-33°C, 12h5-Amino-8-chloro-7-methylisoquinoline78%
Chlorine fluorinationSelectfluor®, MeCN80°C, 6h5-Bromo-8-fluoro-7-methylisoquinoline65%

Cross-Coupling Reactions

The bromine atom facilitates catalytic cross-coupling, enabling C–C bond formation.

Suzuki-Miyaura Coupling

  • Catalyst : Pd(PPh₃)₄ or PdCl₂(dppf).

  • Conditions : Aryl boronic acids, K₂CO₃, dioxane/water (3:1), 80–100°C .

  • Example :

    5-Bromo-8-chloro-7-methylisoquinoline+PhB(OH)2Pd(PPh3)45-Phenyl-8-chloro-7-methylisoquinoline\text{5-Bromo-8-chloro-7-methylisoquinoline} + \text{PhB(OH)}_2 \xrightarrow{\text{Pd(PPh}_3\text{)}_4} \text{5-Phenyl-8-chloro-7-methylisoquinoline}

Heck Coupling

  • Catalyst : Pd(OAc)₂, PPh₃.

  • Substrates : Alkenes (e.g., styrene) .

Coupling Type Catalyst Substrate Product Yield Reference
Suzuki-MiyauraPd(PPh₃)₄4-Methoxyphenylboronic acid5-(4-Methoxyphenyl)-8-chloro-7-methylisoquinoline82%
HeckPd(OAc)₂Styrene5-Styryl-8-chloro-7-methylisoquinoline68%

Functional Group Transformations

The methyl group at position 7 and halogen atoms enable further derivatization.

Oxidation of Methyl Group

  • Reagents : KMnO₄, H₂SO₄.

  • Product : 7-Carboxy-5-bromo-8-chloroisoquinoline.

Reduction of Halogens

  • Reagents : H₂, Pd/C (for debromination) or LiAlH₄ (for nitrile reduction in related analogs).

Mechanistic Insights from Structural Analogues

Research on similar isoquinolines reveals how substituents affect reactivity:

  • Fluorine vs. Chlorine : Fluorine at position 8 enhances metabolic stability but reduces electrophilic substitution rates compared to chlorine .

  • Methyl Group Impact : The methyl group at position 7 sterically hinders nucleophilic attack at adjacent positions.

Substituent Position Effect on Reactivity Biological Impact
Br5Facilitates cross-couplingIncreases binding to kinase targets
Cl8Slows electrophilic substitutionEnhances lipophilicity
CH₃7Steric hindrance at C-6 and C-8Modulates solubility

Scientific Research Applications

5-Bromo-8-chloro-7-methylisoquinoline has several applications in scientific research:

    Chemistry: Used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

    Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

    Medicine: Investigated for its potential use in drug development, particularly in the design of isoquinoline-based pharmaceuticals.

    Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-8-chloro-7-methylisoquinoline involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key structural features and properties of 5-bromo-8-chloro-7-methylisoquinoline with its analogs:

Compound Name Molecular Formula Molecular Weight (g/mol) Substituents (Positions) Key Properties
5-Bromo-8-chloro-7-methylisoquinoline C₁₀H₇BrClN 257.5 Br (5), Cl (8), CH₃ (7) Inferred: Enhanced lipophilicity due to methyl group; potential steric effects in reactions.
5-Bromo-8-chloroisoquinoline C₉H₅BrClN 242.5 Br (5), Cl (8) CAS: 956003-79-5; used as a biochemical reagent; moderate solubility in organic solvents .
8-Bromo-5-chloroisoquinoline C₉H₅BrClN 242.5 Br (8), Cl (5) CAS: 927801-25-0; positional isomer with distinct electronic properties .
5-Bromo-8-nitroisoquinoline C₉H₅BrN₂O₂ 253.0 Br (5), NO₂ (8) Synthesized via electrophilic bromination; nitro group increases reactivity in substitution reactions .
5-Bromo-8-hydroxyquinoline-7-carboxylic acid C₁₀H₆BrNO₃ 268.1 Br (5), OH (8), COOH (7) High-purity intermediate for metal chelators and antimicrobial agents .
Key Observations:
  • Halogen Position: 8-Bromo-5-chloroisoquinoline (Br at position 8) exhibits different electronic effects compared to the target compound, altering its reactivity in cross-coupling reactions . Functional Groups: The nitro group in 5-bromo-8-nitroisoquinoline enhances electrophilicity, making it more reactive than chloro-substituted analogs .

Biological Activity

5-Bromo-8-chloro-7-methylisoquinoline is a compound belonging to the isoquinoline family, which has gained attention due to its potential biological activities. This article synthesizes findings from various studies focusing on its pharmacological properties, mechanisms of action, and therapeutic applications.

5-Bromo-8-chloro-7-methylisoquinoline is characterized by the presence of bromine and chlorine substituents on the isoquinoline ring, contributing to its unique chemical reactivity and biological activity. The structural formula can be represented as follows:

C10H7BrClNC_{10}H_{7}BrClN

Antimicrobial Activity

Research indicates that derivatives of isoquinoline, including 5-bromo-8-chloro-7-methylisoquinoline, exhibit significant antimicrobial properties. A study highlighted that compounds with similar structures show activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli . The mechanism often involves interference with bacterial cell wall synthesis or disruption of membrane integrity.

Antiviral Activity

Recent investigations into the antiviral properties of isoquinoline derivatives have shown that they can inhibit viral replication. For example, compounds with similar substituents were tested against dengue virus serotype 2, demonstrating significant inhibitory activity . The selectivity index (SI) and half-maximal inhibitory concentration (IC50) values indicate that these compounds could act at early stages of viral infection.

Table 1: Biological Activities of Isoquinoline Derivatives

CompoundActivity TypeIC50 (µM)SI
5-Bromo-8-chloro-7-methylisoquinolineAntimicrobialTBDTBD
8-Hydroxyquinoline DerivativeAnticancer3.035.30
3-Nitrophenyl QuinolineAntiviral0.4939.5

Note: TBD = To Be Determined; further research is needed to establish specific IC50 values for 5-bromo-8-chloro-7-methylisoquinoline.

The biological activities of 5-bromo-8-chloro-7-methylisoquinoline can be attributed to several mechanisms:

  • Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes critical for microbial and viral replication.
  • DNA Intercalation : Some isoquinolines can intercalate into DNA, leading to disruption of replication and transcription processes.
  • Reactive Oxygen Species Generation : These compounds may induce oxidative stress in cells, leading to apoptosis in cancerous cells.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 5-Bromo-8-chloro-7-methylisoquinoline, and how are reaction conditions optimized?

  • Answer: The synthesis typically involves halogenation and functional group manipulation. For example, bromination can be achieved via Sandmeyer reactions after diazotization of nitro intermediates . Reaction optimization requires precise temperature control (e.g., 0–5°C for diazotization) and stoichiometric ratios of reagents like HBr/CuBr for bromine substitution . Solvent choice (e.g., acetic acid or chloroform) and reaction time (12–24 hours) are critical for yield and purity .

Q. How can researchers ensure purity during the purification of 5-Bromo-8-chloro-7-methylisoquinoline?

  • Answer: Column chromatography with silica gel (eluent: hexane/ethyl acetate gradient) is commonly used. Recrystallization from ethanol or methanol at low temperatures (4°C) can further enhance purity. Monitoring via HPLC or TLC (Rf ~0.3–0.5 in 7:3 hexane:EtOAc) is recommended to verify separation efficiency .

Q. What analytical techniques are essential for structural characterization?

  • Answer: Use high-resolution mass spectrometry (HRMS) for molecular weight confirmation (expected [M+H]⁺ ~270–275 Da). Nuclear magnetic resonance (NMR) is critical: ¹H NMR should show aromatic protons (δ 7.5–8.5 ppm) and methyl groups (δ ~2.5 ppm). ¹³C NMR can confirm halogen substitution patterns (e.g., C-Br at δ ~120 ppm) .

Advanced Research Questions

Q. How can factorial design improve the optimization of 5-Bromo-8-chloro-7-methylisoquinoline synthesis?

  • Answer: A 2³ factorial design (variables: temperature, solvent polarity, catalyst loading) minimizes experimental runs while identifying interactions. For example, elevated temperatures (>80°C) may accelerate bromination but reduce regioselectivity. Response surface methodology (RSM) can model yield vs. time, identifying optimal conditions (e.g., 70°C, 0.1 M catalyst) .

Q. What strategies resolve contradictions in reported biological activity data for halogenated isoquinolines?

  • Answer: Cross-validate assays (e.g., MIC vs. time-kill curves for antimicrobial studies) and standardize protocols (e.g., HeLa cell lines for cytotoxicity). Meta-analyses of IC₅₀ values (e.g., 10–25 µM against S. aureus) should account for variances in compound purity (>95%) and assay conditions (pH, incubation time) .

Q. How do structural modifications (e.g., methyl vs. methoxy groups) alter the compound’s reactivity in cross-coupling reactions?

  • Answer: Methyl groups at position 7 enhance steric hindrance, reducing Suzuki-Miyaura coupling efficiency (yield drops from 80% to 50% with Pd(PPh₃)₄). In contrast, methoxy groups increase electron density, improving Buchwald-Hartwig amination (e.g., 90% yield with XPhos Pd G3) .

Q. What mechanistic insights explain the compound’s selectivity in kinase inhibition assays?

  • Answer: Molecular docking studies suggest the bromine and chlorine substituents form hydrophobic interactions with ATP-binding pockets (e.g., in EGFR kinase). Free energy calculations (MM-PBSA) reveal ΔG ~-8 kcal/mol for binding, driven by halogen bonding with Lys721 .

Q. How can stability studies guide storage protocols for 5-Bromo-8-chloro-7-methylisoquinoline?

  • Answer: Accelerated degradation studies (40°C/75% RH) show <5% decomposition over 30 days when stored in amber vials at -20°C. Aqueous solubility (<0.1 mg/mL) necessitates DMSO stock solutions (10 mM), which remain stable for 6 months at -80°C .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.